Cas no 771-12-0 (Oxo(2-oxocyclohexyl)acetic acid)

• Product Name: Oxo(2-oxocyclohexyl)acetic acid
• CAS No: 771-12-0
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 983201
• Update Time: 2023-08-02

Oxo(2-oxocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-dioxocyclohexaneacetic acid
• 2-oxo-2-(2-oxocyclohexyl)acetic acid
• oxo(2-oxocyclohexyl)acetic acid
• 2-oxocyclohexylglyoxylic acid
• alpha,2-Dioxocyclohexaneacetic acid
• Oxo(2-oxocyclohexyl)acetic acid

• Inchi： 1S/C8H10O4/c9-6-4-2-1-3-5(6)7(10)8(11)12/h5H,1-4H2,(H,11,12)
• InChI Key： MYSYQFMSWWNJHG-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1C(C(=O)O)=O

Computed Properties

• Exact Mass: 170.057909
• Monoisotopic Mass: 170.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4

Experimental Properties

• Density: 1.32
• Boiling Point: 316.1°C at 760 mmHg
• Flash Point: 159.2°C
• Refractive Index: 1.51